Cas no 885179-46-4 (4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile
• CAS No: 885179-46-4
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5438367
• Update Time: 2025-06-08

4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-3-methyl-6-oxo-1-phenyl-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile

• Inchi： 1S/C22H18N4O3/c1-13-19-20(14-9-10-17(28-2)18(11-14)29-3)16(12-23)22(27)24-21(19)26(25-13)15-7-5-4-6-8-15/h4-11H,1-3H3,(H,24,27)
• InChI Key： VKJLQBNDEAKNCG-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C=1C(C1=CC=C(OC)C(OC)=C1)=C(C#N)C(=O)N2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile

Recent Advances in the Study of 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS: 885179-46-4)

The compound 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS: 885179-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Structural analysis reveals that the pyrazolo[3,4-b]pyridine core, combined with the 3,4-dimethoxyphenyl and cyano functional groups, contributes to its ability to interact with various kinase binding sites. Computational docking studies suggest that this compound exhibits high affinity for several cancer-related kinases, including CDK2 and VEGFR2, making it a potential candidate for anticancer drug development.

In vitro evaluations have demonstrated that 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile exhibits potent antiproliferative activity against multiple cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound shows selective cytotoxicity towards cancer cells while exhibiting minimal effects on normal cell lines, suggesting a favorable therapeutic window. Mechanistic studies indicate that the compound induces cell cycle arrest at the G2/M phase and promotes apoptosis through the intrinsic mitochondrial pathway.

Recent synthetic improvements have focused on optimizing the yield and purity of 885179-46-4. A novel one-pot multicomponent reaction has been developed, significantly reducing the number of synthetic steps while maintaining high product yield. This advancement has facilitated larger-scale production for preclinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and pharmacokinetic properties, particularly in terms of metabolic stability and oral bioavailability.

Pharmacokinetic evaluations in animal models have revealed that the compound exhibits moderate plasma protein binding and reasonable half-life, supporting its potential for further development. However, challenges remain in improving its aqueous solubility and blood-brain barrier penetration for potential CNS applications. Current research efforts are focused on developing prodrug strategies and nanoparticle formulations to address these limitations.

The safety profile of 885179-46-4 has been preliminarily assessed through acute toxicity studies in rodents, showing no significant adverse effects at therapeutic doses. Chronic toxicity evaluations and detailed safety pharmacology studies are currently underway to support potential Investigational New Drug (IND) applications. Regulatory considerations for this compound are being evaluated in the context of its novel chemical structure and mechanism of action.

In conclusion, 4-(3,4-dimethoxyphenyl)-6-hydroxy-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile represents a promising lead compound with multiple potential therapeutic applications. Ongoing research is focused on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. The compound's unique structural features and biological activity profile position it as an important subject for continued investigation in chemical biology and drug discovery.